Cas no 2148493-41-6 (3-methyl-3-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylbutanoic acid)

• Product Name: 3-methyl-3-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylbutanoic acid
• CAS No: 2148493-41-6
• MF: C₁₀H₁₃F₃N₂O₂
• MW: 250.217633008957
• CID: 6249404
• PubChem ID: 165968046
• Update Time: 2025-05-20

3-methyl-3-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-methyl-3-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylbutanoic acid
• 3-methyl-3-[1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl]butanoic acid
• EN300-1953674
• 2148493-41-6

• Inchi： 1S/C10H13F3N2O2/c1-9(2,5-8(16)17)7-4-6(10(11,12)13)14-15(7)3/h4H,5H2,1-3H3,(H,16,17)
• InChI Key： BUNDGFQQWODPJI-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(C)(C)CC(=O)O)N(C)N=1)(F)F

Computed Properties

• Exact Mass: 250.09291215g/mol
• Monoisotopic Mass: 250.09291215g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 55.1Ų

Additional information on 3-methyl-3-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylbutanoic acid

Exploring the Versatile Applications of 3-methyl-3-(1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl)butanoic acid (CAS No. 2148493-41-6)

In the ever-evolving landscape of chemical research and pharmaceutical development, 3-methyl-3-(1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl)butanoic acid (CAS No. 2148493-41-6) has emerged as a compound of significant interest. This trifluoromethylpyrazole derivative is gaining attention for its unique structural features and potential applications across multiple industries. As researchers seek novel compounds with enhanced properties, this molecule stands out due to its pyrazole core and carboxylic acid functionality, which offer versatile chemical reactivity.

The molecular structure of 3-methyl-3-(1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl)butanoic acid combines several pharmacophoric elements that are highly valued in modern drug discovery. The presence of the trifluoromethyl group (-CF3) is particularly noteworthy, as this moiety is known to improve metabolic stability, enhance lipophilicity, and influence binding interactions in biological systems. These characteristics make this compound a valuable building block for the development of new pharmaceutical intermediates and bioactive molecules.

Recent studies have highlighted the potential of pyrazole-containing compounds like 2148493-41-6 in addressing current challenges in medicinal chemistry. The compound's structural features suggest possible applications in the design of enzyme inhibitors, particularly for targets where the trifluoromethyl group can participate in key molecular interactions. Researchers are particularly interested in how this compound might be utilized in developing treatments for metabolic disorders and inflammatory conditions, areas that represent significant unmet medical needs.

From a synthetic chemistry perspective, 3-methyl-3-(1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl)butanoic acid offers interesting possibilities for further derivatization. The carboxylic acid group provides an excellent handle for creating amides, esters, and other derivatives, while the pyrazole ring can participate in various cyclization and coupling reactions. This versatility makes the compound valuable for creating diverse chemical libraries in drug discovery programs.

The growing interest in fluorinated compounds in pharmaceutical research has brought additional attention to CAS 2148493-41-6. Fluorine incorporation is a well-established strategy in drug design, known to improve pharmacokinetic properties and target binding. As such, this compound represents an important addition to the toolkit of medicinal chemists working on next-generation therapeutics.

Beyond pharmaceutical applications, 3-methyl-3-(1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl)butanoic acid may find uses in material science and specialty chemicals. The unique electronic properties imparted by the trifluoromethyl group could make derivatives of this compound interesting candidates for advanced materials with specific optical or electronic characteristics. Researchers are exploring these possibilities in the context of developing new functional materials.

Quality control and characterization of 2148493-41-6 are crucial aspects for researchers and manufacturers working with this compound. Advanced analytical techniques including NMR spectroscopy, mass spectrometry, and HPLC analysis are typically employed to ensure the purity and identity of this material. Proper handling and storage conditions are essential to maintain the compound's stability over time.

The commercial availability of 3-methyl-3-(1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl)butanoic acid has increased in recent years, reflecting growing demand from the research community. Suppliers typically offer this compound in various quantities, from milligram scales for initial screening to kilogram quantities for more extensive development work. Pricing and availability can vary depending on purity specifications and market conditions.

Looking to the future, CAS 2148493-41-6 is well-positioned to play a role in addressing several current research challenges. Its combination of a pyrazole scaffold with fluorine substitution and carboxylic acid functionality makes it particularly relevant for projects aiming to develop compounds with improved metabolic stability and target selectivity. As research into fluorinated compounds continues to expand, the importance of building blocks like this one is likely to grow.

For researchers considering working with 3-methyl-3-(1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl)butanoic acid, it's important to consult the latest literature and safety data. While the compound shows promise in various applications, proper experimental design and safety precautions are essential when handling any chemical material in the laboratory setting.